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Compound of Interest

Compound Name: 3-Fluorophenylacetylene

Cat. No.: B1297516 Get Quote

Technical Data Sheet: 3-Fluorophenylacetylene
Synonyms: 1-Ethynyl-3-fluorobenzene, (3-fluorophenyl)acetylene

This document provides core technical data for 3-Fluorophenylacetylene, a fluorinated

aromatic hydrocarbon used as an intermediate in organic synthesis, particularly in the

development of pharmaceuticals, agrochemicals, and materials science.[1] The presence of the

fluorine atom at the meta position of the phenyl ring and the reactivity of the terminal alkyne

group make it a versatile building block in various chemical transformations, including coupling

reactions.[1]

Chemical Properties
The fundamental molecular properties of 3-Fluorophenylacetylene are summarized below.

This data is essential for stoichiometric calculations, analytical characterization, and

experimental design.

Property Value Source

Molecular Formula C₈H₅F [1][2][3][4][5][6]

Molecular Weight 120.12 g/mol [3][4][5][6]

CAS Number 2561-17-3 [2][7]
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Molecular Structure
The structural arrangement of 3-Fluorophenylacetylene consists of a benzene ring

substituted with a fluorine atom and an ethynyl group at positions 1 and 3, respectively. The

diagram below illustrates the atomic connectivity.

Figure 1: Connectivity diagram of 3-Fluorophenylacetylene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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